4H-Pyrido(1,2-a)pyrimidine-3-carboxamide, N-cycloheptyl-6-methyl-4-oxo-

• CAS No.: 125055-64-3
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol
• IUPAC Name: N-cycloheptyl-6-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide
• InChI: InChI=1S/C17H21N3O2/c1-12-7-6-10-15-18-11-14(17(22)20(12)15)16(21)19-13-8-4-2-3-5-9-13/h6-7,10-11,13H,2-5,8-9H2,1H3,(H,19,21)
• InChI Key: XIKVBHWOSOPFKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC2=NC=C(C(=O)N12)C(=O)NC3CCCCCC3

Description

4H-Pyrido(1,2-a)pyrimidine-3-carboxamide, N-cycloheptyl-6-methyl-4-oxo- is a useful research compound. Its molecular formula is C17H21N3O2 and its molecular weight is 299.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture containing 16.32 g (0.08 mol) of 6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid and 12.4 ml (0.088 mol) of triethylamine in 480 ml of chloroform is cooled below -10° C. by ice-salt. A solution of 6.5 ml (0.08 mol) of methyl chloroformate in 40 ml of chloroform is dropped to the above mixture at -10° C. during 20 minutes. After stirring for 5 minutes, 9.96 g (0.088 mol) of cycloheptylamine dissolved in 80 ml of chloroform are dropped to the above solution at a temperature between -12° C. and -15° C. during 40 minutes. The reaction mixture is stirred for 1 hour below -10° C. and then allowed to stand overnight under cooling by ice. For working up, the reaction mixture is washed 3 times with 150 ml of 5% sodium hydrogen carbonate solution each, then 3 times with 150 ml of water each. The organic phase is dried over anhydrous sodium sulfate, filtered and evaporated to obtain 20.4 g (85.2%) of the named compound as yellow crystals, m.p.: 172°-174° C.